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Compound of Interest

Compound Name: N-Octadecyl-D37 alcohol

Cat. No.: B1436238 Get Quote

An In-depth Technical Guide on the Molecular Weight of N-Octadecyl-D37 Alcohol

This technical guide provides a comprehensive overview of the molecular weight and related

physicochemical properties of N-Octadecyl-D37 alcohol. It is intended for researchers,

scientists, and professionals in the field of drug development who utilize isotopically labeled

compounds. This document presents key data in a structured format, outlines a standard

experimental protocol for molecular weight determination, and includes a visualization of the

compound's molecular structure for clarity.

Physicochemical Properties
N-Octadecyl-D37 alcohol is a deuterated form of stearyl alcohol (n-octadecyl alcohol). The

isotopic labeling with deuterium (D), a heavy isotope of hydrogen, results in a significant

increase in its molecular weight compared to the non-labeled analog. This property is crucial for

its use as an internal standard in mass spectrometry-based quantitative analysis.

Data Summary
The following table summarizes the key quantitative data for N-Octadecyl-D37 alcohol and its

non-deuterated counterpart for easy comparison.
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Property N-Octadecyl-D37 Alcohol
n-Octadecyl Alcohol
(Stearyl Alcohol)

Molecular Weight 307.52451[1] 270.49 g/mol [2][3]

Chemical Formula CD₃(CD₂)₁₇OH[1] C₁₈H₃₈O[2][4]

CAS Number 204259-62-1[1] 112-92-5[2]

Appearance White Solid[1] White granules or flakes[2]

Purity (atom % D) 98%[1] Not Applicable

Synonyms
1-Octadecanol-d37, Stearyl

Alcohol-d37

1-Octadecanol, Stearyl

alcohol, Octadecan-1-ol[2]

Logical Relationship of Molecular Components
The molecular weight of N-Octadecyl-D37 alcohol is the sum of the atomic masses of its

constituent atoms. The diagram below illustrates the logical relationship between the chemical

formula and the final molecular weight, highlighting the contribution of the deuterated alkyl

chain and the hydroxyl group.

Chemical Formula: CD3(CD2)17OH
Molecular Weight Calculation

CD3(CD2)17OH

Deuterated Octadecyl Chain
(C18D37)

consists of

Hydroxyl Group
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Total Molecular Weight
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Figure 1: Logical breakdown of N-Octadecyl-D37 alcohol's molecular weight.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
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The precise molecular weight of N-Octadecyl-D37 alcohol is typically confirmed using high-

resolution mass spectrometry (HRMS). The following is a generalized protocol for this

determination.

Objective: To determine the accurate molecular mass of N-Octadecyl-D37 alcohol.

Materials:

N-Octadecyl-D37 Alcohol sample

High-purity solvent (e.g., methanol, chloroform)

High-resolution mass spectrometer (e.g., Orbitrap, TOF)

Calibration standard appropriate for the mass range

Methodology:

Sample Preparation:

Accurately weigh a small amount of N-Octadecyl-D37 alcohol.

Dissolve the sample in the chosen high-purity solvent to a final concentration of

approximately 1 µg/mL.

Vortex the solution to ensure complete dissolution.

Instrument Calibration:

Calibrate the mass spectrometer according to the manufacturer's instructions using a

known calibration standard. This ensures high mass accuracy.

Ionization:

Introduce the sample solution into the mass spectrometer's ion source.

Utilize a soft ionization technique, such as Electrospray Ionization (ESI) or Atmospheric

Pressure Chemical Ionization (APCI), to minimize fragmentation and maximize the
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abundance of the molecular ion.

Mass Analysis:

Acquire mass spectra in positive or negative ion mode. For an alcohol, protonated

molecules ([M+H]^+) or adducts like ([M+Na]^+) are commonly observed in positive mode.

Set the mass analyzer to scan a range that includes the expected molecular weight (e.g.,

m/z 100-500).

Data Analysis:

Identify the peak corresponding to the molecular ion of N-Octadecyl-D37 alcohol.

Determine the monoisotopic mass from the high-resolution spectrum.

Compare the experimentally determined mass to the theoretical mass calculated from the

chemical formula (CD₃(CD₂)₁₇OH) to confirm the identity and purity of the compound.

The workflow for this experimental protocol is visualized in the diagram below.
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Figure 2: Experimental workflow for molecular weight determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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